Cas no 6306-54-3 ((2S)-2-(1,3-dioxoisoindolin-2-yl)-3-methyl-butanoic acid)

• Product Name: (2S)-2-(1,3-dioxoisoindolin-2-yl)-3-methyl-butanoic acid
• CAS No: 6306-54-3
• MF: C₁₃H₁₃NO₄
• MW: 247.246623754501
• MDL: MFCD00191000
• CID: 46614
• PubChem ID: 229337
• Update Time: 2025-04-18

(2S)-2-(1,3-dioxoisoindolin-2-yl)-3-methyl-butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Phthalimido-3-methylbutanoic acid
• 2-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)-3-methylbutanoic acid
• Phthaloyl-L-Valine
• (2S)-2-(1,3-dioxoisoindol-2-yl)-3-methylbutanoic acid
• PHT-VAL-OH
• 2-phthalimidyl-3-methyl butyric acid
• N-phthalimide l-valine
• PhtN-L-Val-OH
• (2S)-2-(1,3-dioxoisoindolin-2-yl)-3-methyl-butanoic acid
• NCIStruc2_000483
• BS-29044
• NCGC00013342-02
• AM82381
• (S)-N-Phthaloylvaline
• NCIStruc1_000534
• CS-0197344
• MFCD00191000
• AKOS015969558
• N,N-PHTHALOYL-L-VALINE
• EN300-7056745
• SCHEMBL542855
• NCGC00013342
• (2S)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-3-methylbutanoic acid
• (S)-2-(1,3-Dioxoisoindolin-2-yl)-3-methylbutanoic acid
• (S)-2-(1,3-Dioxoisoindolin-2-yl)-3-methylbutanoicacid
• Pht-Val-OH, AldrichCPR
• NCI27515
• CHEMBL1741470
• NSC-27515
• NSC22912
• NCGC00096459-01
• NSC-22912
• CCG-38006
• 6306-54-3
• [(2S)-1-Methoxy-3-methyl-1-oxobutan-2-yl]azanium;chloride

• MDL： MFCD00191000
• Inchi： 1S/C13H13NO4/c1-7(2)10(13(17)18)14-11(15)8-5-3-4-6-9(8)12(14)16/h3-7,10H,1-2H3,(H,17,18)/t10-/m0/s1
• InChI Key： UUIPGCXIZVZSEC-JTQLQIEISA-N
• SMILES： O=C1C2C=CC=CC=2C(N1[C@H](C(=O)O)C(C)C)=O

Computed Properties

• Exact Mass: 247.08400
• Monoisotopic Mass: 247.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 74.7A^2

Experimental Properties

• Density: 1.353
• Boiling Point: 416.5°C at 760 mmHg
• Flash Point: 205.7°C
• Refractive Index: 1.597
• PSA: 74.68000
• LogP: 1.32970

(2S)-2-(1,3-dioxoisoindolin-2-yl)-3-methyl-butanoic acid Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• Storage Condition：(BD34421)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives